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Compound of Interest

Compound Name: Methyl linolenate-13C18

Cat. No.: B15557271 Get Quote

Safe Handling Guide: Methyl Linolenate-13C18
This document provides crucial safety and logistical information for the handling and disposal

of Methyl Linolenate-13C18, a stable isotope-labeled polyunsaturated fatty acid methyl ester.

The guidance is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Hazard Identification and Safety Precautions
While specific toxicological data for Methyl Linolenate-13C18 is not extensively available, the

handling procedures should be based on the properties of the parent compound, Methyl

Linolenate, and general principles for handling methyl esters.[1] The substance is not classified

as hazardous according to the Globally Harmonized System (GHS).[2] However, a

conservative approach is always recommended.[1]

General Precautions:

Handle in accordance with good industrial hygiene and safety practices.[3]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risk.[1]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling and before breaks.[3][4]
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Keep the container tightly closed when not in use.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

required equipment varies based on the operational task being performed.

Protection Type
Task: Weighing &
Preparing
Solutions

Task: General
Handling &
Transfer

Task: Spill Cleanup

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene). Inspect

before use.[1]

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).[1]

Double-gloving with

chemical-resistant

gloves.

Eye/Face Protection

Chemical safety

goggles or a face

shield.[1]

Safety glasses with

side shields or

chemical safety

goggles.[5]

Chemical safety

goggles and a face

shield.

Skin & Body

Protection

Laboratory coat, long

pants, and closed-toe

shoes.[1]

Laboratory coat and

closed-toe shoes.[1]

Chemical-resistant

apron or suit over a

lab coat.

Respiratory Protection

Not generally required

if handled in a fume

hood.[1]

Not generally required

in a well-ventilated

area.[5]

NIOSH-approved

respirator if dealing

with a large spill or

aerosolization.

First Aid Measures
In case of accidental exposure, follow these immediate procedures.
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, consult a doctor.[2]

Skin Contact

While generally non-irritating, wash the affected

area with soap and plenty of water.[2][6]

Remove contaminated clothing.[3]

Eye Contact

Rinse the opened eye cautiously with water for

several minutes.[2] If irritation persists, seek

medical attention.

Ingestion

Rinse mouth with water. If symptoms persist,

consult a doctor.[2][6] Never give anything by

mouth to an unconscious person.[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe preparation of a stock solution of Methyl Linolenate-13C18 for

use in metabolic studies or mass spectrometry analysis.

Objective: To accurately prepare a 10 mg/mL stock solution in ethanol.

Materials:

Methyl Linolenate-13C18 (as supplied)

Anhydrous Ethanol (ACS grade or higher)

Analytical balance

Calibrated pipettes

Volumetric flask (e.g., 10 mL, Class A)

Spatula

Appropriate PPE (see Table 1)
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Procedure:

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don all required PPE, including a lab coat, safety goggles, and nitrile gloves.

Allow the Methyl Linolenate-13C18 container to equilibrate to room temperature before

opening to prevent condensation.

Weighing:

Place a clean, dry weigh boat on the analytical balance and tare it.

Carefully weigh the target amount of Methyl Linolenate-13C18 (e.g., 100 mg) into the

weigh boat. Record the exact weight.

All weighing procedures should be performed inside a chemical fume hood or a ventilated

balance enclosure.

Dissolution:

Carefully transfer the weighed compound into the 10 mL volumetric flask.

Add approximately 5-7 mL of anhydrous ethanol to the flask.

Swirl the flask gently to dissolve the compound completely. A brief sonication may be used

if necessary.

Final Dilution:

Once fully dissolved, add anhydrous ethanol to the flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:
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Transfer the stock solution to a properly labeled, sealed vial. The label should include the

compound name (Methyl Linolenate-13C18), concentration, solvent, preparation date,

and your initials.

Store the solution in a freezer, protected from light and air, as the compound is sensitive to

light, heat, and air.

Disposal Plan
Proper disposal is critical to ensure regulatory compliance and environmental safety.

Waste Collection: All waste materials, including unused product, contaminated consumables

(e.g., pipette tips, gloves, weigh boats), and cleaning materials, must be collected in a

designated and clearly labeled hazardous waste container.

Isotopic Labeling: While ¹³C is a stable, non-radioactive isotope, it is good practice to

segregate waste containing isotopically labeled compounds. Check with your institution's

Environmental Health and Safety (EHS) department for specific guidelines.

Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[5] All

chemical waste must be disposed of in accordance with local, state, and federal regulations

through your institution's EHS-approved waste management program.

Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Methyl Linolenate-13C18.
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Caption: Safe handling and disposal workflow for Methyl Linolenate-13C18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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